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Compound of Interest

Compound Name: Parathion

Cat. No.: B1678463 Get Quote

An in-depth examination of the solubility characteristics of the organophosphate insecticide

parathion in aqueous and organic media, complete with experimental methodologies and

relevant biochemical pathways.

This technical guide provides a comprehensive overview of the solubility of parathion, a potent

organophosphate insecticide, in water and a range of organic solvents. The information is

intended for researchers, scientists, and professionals in drug development and environmental

science who require detailed knowledge of parathion's physicochemical properties. This

document summarizes quantitative solubility data, outlines relevant experimental protocols for

solubility determination, and visualizes key biochemical and analytical workflows.

Quantitative Solubility Data
The solubility of parathion is a critical parameter influencing its environmental fate,

bioavailability, and the methodologies for its extraction and analysis. Parathion is generally

characterized by its low solubility in water and high solubility in many organic solvents.[1] A

summary of its solubility in various solvents is presented below.
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Solvent Solubility Temperature (°C) Reference(s)

Water 11 mg/L 20 [2][3]

12.9 mg/L 20 [4]

15.2 mg/L 30 [4]

< 1 mg/mL 22.8

Organic Solvents

Alcohols Miscible - [2]

Esters Miscible - [2]

Ethers Miscible - [2]

Ketones Miscible - [2]

Aromatic

Hydrocarbons
Miscible - [2]

Animal & Vegetable

Oils
Miscible - [2]

Dichloromethane > 200 g/L 20

Isopropanol 50 - 100 g/L 20

Toluene 50 - 100 g/L 20

Hexane 50 - 100 g/L 20

Petroleum Ether Practically Insoluble - [2]

Kerosene Practically Insoluble - [2]

Usual Spray Oils Practically Insoluble - [2]

A study by Polatoğlu et al. investigated the solubility of parathion in various water-organic

solvent mixtures and noted the following order of solubility in the pure organic solvents:

acetone > isopropyl alcohol > acetonitrile > ethanol > methanol.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.atsdr.cdc.gov/toxprofiles/tp205-c4.pdf
https://www.ncbi.nlm.nih.gov/books/NBK591900/table/ch4.tab2/?report=objectonly
https://fenbildergi.aku.edu.tr/1503/037101(1-5).pdf
https://fenbildergi.aku.edu.tr/1503/037101(1-5).pdf
https://www.atsdr.cdc.gov/toxprofiles/tp205-c4.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp205-c4.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp205-c4.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp205-c4.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp205-c4.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp205-c4.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp205-c4.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp205-c4.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp205-c4.pdf
https://www.benchchem.com/product/b1678463?utm_src=pdf-body
https://fenbildergi.aku.edu.tr/1503/037101(1-5).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Solubility Determination
Standardized methods for determining the solubility of chemical substances in water are

provided by the Organization for Economic Co-operation and Development (OECD) Guidelines

for the Testing of Chemicals.[5][6][7] For a substance with low water solubility like parathion,

the Flask Method (OECD 105) is appropriate.[8]

Principle of the Flask Method
The flask method is designed for substances with a solubility of greater than 10⁻² g/L.[8] The

principle involves dissolving the test substance in water at a temperature slightly above the test

temperature, followed by cooling to the test temperature under constant agitation until

equilibrium is reached. The concentration of the substance in the aqueous solution is then

determined by a suitable analytical method.

Apparatus and Reagents
Glassware: Erlenmeyer flasks with stoppers, centrifuge tubes, filtration apparatus.

Constant Temperature Bath: Capable of maintaining the desired temperature ± 0.5°C.

Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography (GC) with a suitable detector for quantification of parathion.

Reagents: Distilled or deionized water, parathion (of known purity), and appropriate solvents

for extraction and analysis.

Test Procedure
Preliminary Test: A preliminary test is conducted to estimate the approximate solubility of

parathion and the time required to reach equilibrium.

Sample Preparation: A supersaturated solution of parathion in water is prepared by adding

an excess amount of the substance to a flask containing water.

Equilibration: The flask is placed in a constant temperature bath and agitated for a sufficient

period (e.g., 24-48 hours) to ensure that equilibrium is reached.
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Phase Separation: The solution is allowed to stand at the test temperature to allow for the

separation of undissolved parathion. Centrifugation or filtration may be used to remove solid

particles.

Sample Analysis: An aliquot of the clear aqueous phase is carefully removed and the

concentration of parathion is determined using a validated analytical method (e.g., HPLC-

UV or GC-NPD/FPD).

Data Reporting: The solubility is reported as the average of at least three independent

determinations, expressed in g/L or mg/L at the specified temperature.

Visualizations
Mechanism of Action: Acetylcholinesterase Inhibition
Parathion itself is not a potent cholinesterase inhibitor. In vivo, it is metabolically activated to its

oxygen analog, paraoxon, which is a powerful and irreversible inhibitor of the enzyme

acetylcholinesterase (AChE).[9][10] This inhibition leads to the accumulation of the

neurotransmitter acetylcholine in synaptic clefts, resulting in overstimulation of cholinergic

receptors and the characteristic signs of organophosphate poisoning.[10]
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Parathion's metabolic activation and inhibition of acetylcholinesterase.
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Experimental Workflow: Pesticide Residue Analysis
(QuEChERS)
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used

sample preparation technique for the analysis of pesticide residues, including parathion, in

various matrices.[11][12][13][14] The general workflow involves an extraction and partitioning

step followed by a dispersive solid-phase extraction (d-SPE) cleanup.

Extraction & Partitioning

Dispersive SPE (d-SPE) Cleanup

1. Sample Weighing
(e.g., 10-15g homogenized sample)

2. Add Acetonitrile
(Extraction Solvent)

3. Add QuEChERS Salts
(e.g., MgSO4, NaCl, Citrate buffers)

4. Shake Vigorously & Centrifuge

5. Transfer Aliquot of Supernatant

Organic Layer

6. Add d-SPE Sorbents
(e.g., PSA, C18, GCB)

7. Shake & Centrifuge

8. Analysis
(GC-MS or LC-MS/MS)

Final Extract
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678463?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

